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Compound of Interest

Compound Name: 2-Bromo-4'-methylpropiophenone

Cat. No.: B029744 Get Quote

An In-depth Technical Guide to 2-Bromo-4'-methylpropiophenone: Chemical Properties and

Structure

For Researchers, Scientists, and Drug Development Professionals

Abstract
2-Bromo-4'-methylpropiophenone is a halogenated ketone that serves as a versatile

intermediate in organic synthesis. This technical guide provides a comprehensive overview of

its chemical properties, structural features, and key applications, particularly within the

pharmaceutical and chemical industries.[1][2] Detailed experimental protocols for its synthesis

and subsequent use are presented, alongside visual representations of chemical workflows to

facilitate understanding.

Chemical Properties
2-Bromo-4'-methylpropiophenone is a white to off-white crystalline solid at room

temperature.[1][3] It is characterized by its reactivity, which is largely attributed to the presence

of the bromine atom at the alpha position to the ketone, making it a valuable precursor in

various chemical reactions.[3]

Physical and Chemical Data
The key physicochemical properties of 2-Bromo-4'-methylpropiophenone are summarized in

the table below for easy reference and comparison.
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Property Value Source(s)

IUPAC Name
2-bromo-1-(4-methylphenyl)-1-

propanone
[4][5]

Synonyms

2-Bromo-1-(p-tolyl)propan-1-

one, 4-Methylphenyl 1-

bromoethyl ketone

[6][7]

CAS Number 1451-82-7 [8][9]

Molecular Formula C₁₀H₁₁BrO [8][9]

Molecular Weight 227.10 g/mol [1][5]

Melting Point 54.82 °C to 77 °C [4]

Boiling Point 273 °C to 274.57 °C [4]

Flash Point 59 °C [4][10]

Density 1.357 g/cm³ [10]

Water Solubility
89.6 mg/L at 25 °C (sparingly

soluble)
[1]

Solubility in Organic Solvents

Good solubility in ethanol,

acetone, chloroform, and

methanol

[1][10]

Physical Form
White to yellow solid/crystalline

powder
[1][4]

Purity Typically ≥97% [4]

Molecular Structure
The structure of 2-Bromo-4'-methylpropiophenone consists of a propiophenone core with a

bromine atom substituted at the second carbon of the propane chain and a methyl group

attached to the para position (position 4) of the phenyl ring.[1]
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Structural Information Data Source(s)

SMILES
CC1=CC=C(C=C1)C(=O)C(C)

Br
[8]

InChI

1S/C10H11BrO/c1-7-3-5-9(6-

4-7)10(12)8(2)11/h3-6,8H,1-

2H3

[4]

InChI Key
OZLUPIIIHOOPNQ-

UHFFFAOYSA-N
[4]

Experimental Protocols
Synthesis of 2-Bromo-4'-methylpropiophenone
The synthesis of 2-Bromo-4'-methylpropiophenone can be achieved through the bromination

of 4'-methylpropiophenone. A general laboratory-scale procedure is outlined below, based on

established chemical principles.[11]

Materials:

4'-methylpropiophenone

Bromine (Br₂)

Glacial Acetic Acid

Hydrobromic Acid (48% HBr)

Dichloromethane

Magnesium Sulfate

Ice

Procedure:

Dissolve 4'-methylpropiophenone in glacial acetic acid.
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Add a catalytic amount of 48% hydrobromic acid to the solution.

Slowly add an equimolar amount of bromine to the reaction mixture over a period of one

hour, maintaining the temperature at 25 °C.

Continue stirring the mixture for an additional 1.5 hours after the bromine addition is

complete.

Pour the reaction mixture into ice-cold water.

Extract the aqueous mixture with dichloromethane.

Wash the organic layer with water and then dry it over anhydrous magnesium sulfate.

Concentrate the organic layer under reduced pressure to yield the crude 2-Bromo-4'-
methylpropiophenone, which can be further purified by recrystallization.

Synthesis of 4-Methylmethcathinone (4-MMC) using 2-
Bromo-4'-methylpropiophenone
2-Bromo-4'-methylpropiophenone is a known precursor in the synthesis of 4-

methylmethcathinone (mephedrone). The following protocol describes the methamination step.

Materials:

2-Bromo-4'-methylpropiophenone

Methylamine hydrochloride

Sodium hydroxide (NaOH)

Toluene

Hydrochloric acid (HCl)

Isopropanol

Ice
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Procedure:

Prepare a solution of methylamine by mixing equimolar amounts of methylamine

hydrochloride and sodium hydroxide in water.

In a separate flask, dissolve 2-Bromo-4'-methylpropiophenone in toluene.

Add the methylamine solution dropwise to the stirred solution of 2-Bromo-4'-
methylpropiophenone over one hour.

Allow the mixture to stir at 25 °C for 32 hours.

Pour the reaction mixture into ice-cold water.

Separate the toluene layer and acidify it with a dilute HCl solution.

Wash the acidic extracts with toluene.

Evaporate the aqueous layer to dryness to obtain crude 4-MMC HCl.

Recrystallize the crude product from isopropanol to yield purified 4-MMC HCl as a fine, white

powder.

Reactivity and Applications
2-Bromo-4'-methylpropiophenone is a reactive compound primarily used as an intermediate

in organic synthesis.[3] Its applications span the pharmaceutical, agrochemical, and fine

chemical industries.[1][12]

Pharmaceutical Synthesis: It serves as a key building block in the production of various

pharmaceuticals, including analgesics, sedatives, and anticonvulsant drugs.[1][13]

Agrochemicals: It is utilized in the synthesis of pesticides and herbicides.[12]

Chemical Research: The compound is used in the development of new synthetic

methodologies and in the exploration of novel chemical reactions.[12]
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Precursor for Controlled Substances: It is a well-documented precursor for the synthesis of

controlled substances like mephedrone (4-MMC).

The reactivity of 2-Bromo-4'-methylpropiophenone is centered around the carbon-bromine

bond, which is susceptible to nucleophilic substitution reactions.[3] It can also participate in

other reactions such as:

Darzen Condensation: Reaction with a carbonyl compound in the presence of a base to form

an α,β-epoxy ketone.

Ketone Reduction: The ketone group can be reduced to a secondary alcohol using various

reducing agents.

Oxime Formation: It reacts with hydroxylamine to form an oxime.

Visualizations
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Caption: Synthesis of 2-Bromo-4'-methylpropiophenone.

Application in 4-MMC Synthesis

2-Bromo-4'-methylpropiophenone

MethaminationMethylamine
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Crude 4-MMC HCl Recrystallization Purified 4-MMC HCl

Click to download full resolution via product page

Caption: Synthesis of 4-MMC from 2-Bromo-4'-methylpropiophenone.

Logical Relationships of Applications and Reactivity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-bromo-4-methylpropiophenone: properties, applications and safety_Chemicalbook
[chemicalbook.com]

2. Page loading... [guidechem.com]

3. CAS 1451-82-7: 2-bromo-4-methylpropiophenone | CymitQuimica [cymitquimica.com]

4. 2-BROMO-4'-METHYLPROPIOPHENONE | 1451-82-7 [sigmaaldrich.com]

5. 2'-Bromo-4'-methylpropiophenone | C10H11BrO | CID 82115202 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. 1451-82-7 CAS MSDS (2-bromo-4-methylpropiophenone) Melting Point Boiling Point
Density CAS Chemical Properties [chemicalbook.com]

7. 2-Bromo-4'-methylpropiophenone [A crystalline solid] [lgcstandards.com]

8. 2-Bromo-4'-methylpropiophenone | 1451-82-7 | FB19151 [biosynth.com]

9. scbt.com [scbt.com]

10. lookchem.com [lookchem.com]

11. scribd.com [scribd.com]

12. jamaipanese.com [jamaipanese.com]

13. nbinno.com [nbinno.com]

To cite this document: BenchChem. [2-Bromo-4'-methylpropiophenone chemical properties
and structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b029744#2-bromo-4-methylpropiophenone-chemical-
properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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